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Compound Name: Antibacterial agent 106

Cat. No.: B12418497 Get Quote

Investigating SC-106: A Look into its
Documented Activities
A thorough review of publicly available scientific and clinical data reveals that SC-106 is not

characterized as an antibacterial agent. The compound is primarily identified as a leukotriene

receptor antagonist and a thromboxane A2 synthase inhibitor.[1] This positions SC-106 within

the therapeutic areas of immune system diseases and skin and musculoskeletal disorders,

rather than infectious diseases.

While the broader class of arginine-glycine-aspartic acid (RGD) peptidomimetics, to which SC-

106 is related, has been explored for potential antimicrobial applications, there is no specific

evidence to date that demonstrates antibacterial efficacy for SC-106 itself.[1] The mechanism

of RGD peptidomimetics in an antimicrobial context involves interfering with pathogen-host cell

interactions.[1] Many viruses and bacteria utilize host cell surface integrins for their replication,

and the RGD sequence is crucial for these protein-protein interactions.[1] Synthetic RGD

mimetics can act as antagonists, blocking this interaction and thereby inhibiting infection.[1]

However, the focus of SC-106's development has been on its anti-inflammatory and immune-

modulatory properties.

It is important to distinguish SC-106 from other investigational drugs with similar-sounding

names. For instance, CNP-106 is an antigen-specific immune tolerance therapy currently under

investigation for the treatment of myasthenia gravis.[2][3][4] This compound is a nanoparticle
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encapsulating peptides of the acetylcholine receptor and is designed to reprogram the immune

system in this autoimmune disease.[3][4]

Given the lack of data supporting any antibacterial activity of SC-106, a comparison guide with

other antimicrobials, along with experimental protocols and signaling pathways related to such

activity, cannot be constructed. The available evidence points exclusively to its role as a

modulator of the leukotriene and thromboxane pathways.

The Known Mechanism of Action of SC-106
To provide clarity, the established mechanism of action for SC-106 is detailed below. This

pathway highlights its function in the context of inflammation and immune response, which is

distinct from any direct action against bacteria.
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Caption: Mechanism of SC-106 as a leukotriene receptor antagonist and thromboxane A2

synthase inhibitor.

In summary, based on current scientific literature, the topic of "Validating the antibacterial

activity of SC-106 as a potential antimicrobial" is not supported by evidence. The compound's

established role is in the modulation of inflammatory pathways. Researchers and drug

development professionals interested in SC-106 should focus on its documented mechanisms

of action for further investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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